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Compound of Interest

Compound Name: N 563

Cat. No.: B1663612 Get Quote

For researchers and drug development professionals, the diligent management of chemical

reagents is fundamental to laboratory safety and environmental stewardship. This document

provides a comprehensive, procedural guide for the safe and effective disposal of N-563 (CAS#

140686-92-6), a biochemical identified as an analog of 15-deoxyspergualin. While one safety

data sheet suggests a product with a similar identifier is not classified as hazardous, the

research nature of N-563 necessitates a cautious approach, treating it as a potentially

hazardous substance.

Immediate Safety and Handling Protocols
Before commencing any disposal procedures, it is critical to handle N-563 with appropriate

safety measures to mitigate potential exposure risks.

Personal Protective Equipment (PPE):

All personnel handling N-563 must use the personal protective equipment outlined in the table

below.
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PPE Item Specification Rationale

Gloves
Nitrile or other chemically

resistant gloves.
To prevent dermal contact.

Eye Protection
Chemical safety goggles or a

face shield.

To protect eyes from splashes

or airborne particles.

Lab Coat Standard laboratory coat.
To protect clothing and skin

from contamination.

Respiratory Protection

A NIOSH/MSHA-approved

respirator (if dusts may be

generated).

To prevent inhalation of the

compound.

Engineering Controls:

All handling of this compound should be conducted within a certified chemical fume hood to

minimize inhalation exposure.

Step-by-Step Disposal Protocol
The disposal of N-563 must be managed as hazardous chemical waste in accordance with

institutional, local, state, and federal regulations.

Waste Segregation:

All waste contaminated with N-563 must be segregated from general laboratory waste

streams.

This includes:

Unused or expired solid N-563.

Solutions containing N-563.

Contaminated consumables such as pipette tips, centrifuge tubes, gloves, and bench

paper.
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Containerization:

Solid Waste: Collect all solid waste, including contaminated PPE, in a clearly labeled,

sealed, and leak-proof hazardous waste container.

Liquid Waste: Collect solutions containing N-563 in a sturdy, sealed, and chemically

compatible container. Ensure the container is properly capped to prevent spills.

Sharps Waste: Any sharps (e.g., needles, razor blades) contaminated with N-563 must be

disposed of in a designated, puncture-resistant sharps container.

Labeling:

Affix a "Hazardous Waste" label to all waste containers.

The label must include the full chemical name ("N-563" and its IUPAC name if available),

the CAS number (140686-92-6), and any known hazard information.

Indicate the date when the waste was first added to the container.

Storage:

Store the sealed and labeled hazardous waste containers in a designated and secure

Satellite Accumulation Area (SAA) near the point of generation.

Ensure the storage area is away from incompatible chemicals to prevent accidental

reactions.

Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to arrange

for the pickup and disposal of the N-563 waste.

Provide the EHS department with all available information regarding the compound.

Do not dispose of N-563 down the drain or in the regular trash.

Spill Management Protocol
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In the event of a spill, immediate and appropriate action is required to contain and clean up the

material safely.

Evacuate and Secure the Area: Alert personnel in the vicinity and restrict access to the

contaminated zone.

Ventilate the Area: Ensure adequate ventilation, if it is safe to do so.

Contain the Spill:

For solid material, carefully sweep the spilled compound to prevent dust generation.

For solutions, absorb the spill with an inert material such as vermiculite, dry sand, or a

chemical absorbent pad.

Collect the Waste: Place the contained material and any contaminated absorbents into a

clearly labeled, sealable hazardous waste container.

Decontaminate the Area: Clean the spill area with a suitable solvent, followed by soap and

water. All cleaning materials must also be disposed of as hazardous waste.

Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of N-563.
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N-563 Disposal Workflow
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Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Safety First

Segregate Waste into
Designated Containers

Label Container as
'Hazardous Waste' with Chemical Info

Store in Secure
Satellite Accumulation Area

Contact EHS for
Waste Pickup and Disposal

Click to download full resolution via product page

N-563 Disposal Workflow
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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